AbstractThis study explores the effect of hybridization of both resin and reinforcement on mechanical properties of jute/cotton fiber-reinforced epoxy/polyester composite materials. Tensile, bending, and Charpy impact tests were conducted on the composites. Mechanical properties of the composites were observed to increase after hybridization. For reference, tensile strength of jute/epoxy/polyester and cotton/epoxy/polyester hybrid composites was observed to be 10.06% and 12.25% higher than jute/epoxy and cotton/epoxy composites, respectively. The existence of an interpenetrating polymer network between the two resins during hybridization causes enhancement in mechanical properties. The materials have applications in automobiles and aerospace due to their lightweight and improved strength.

AbstractAdditive manufacturing is widely used to fabricate metamaterials. The mechanical properties of these are tailored by modifying topological parameters to meet desired performance. Here, an auxetic metamaterial composed of arc-shape elements is presented. The directional dependency of the apparent stiffness was characterized through finite element analysis and tensile and compressive tests on additively manufactured samples with fused filament fabrication in thermoplastic polyurethane. Poisson’s ratio was measured with computational vision. The effective Young’s modulus resulted with a nonlinear relation to the wall thickness. The orientation sensibility exposed the relevance of rotational symmetry in a lattice architected metamaterial.

AbstractLattice structures are widely employed in bone scaffolds to obtain high porosity with interconnected pores and high surface area-to-volume and strength-to-weight ratios. Here, 21 lattice-based scaffold architectures were modeled using implicit functions and additively manufactured using epoxidized soybean oil-based resin. The porosity of the scaffolds ranged from 53.42% ± 1.16% to 98.28% ± 0.75%. Scaffolds with the lowest overall porosity (Group 1) exhibited the highest compressive strength. The compressive strength of eighteen different three-dimensional scaffold designs was compatible with that of human trabecular bone. The results and methodology presented here can facilitate the mathematical design of complex porous scaffolds for bone tissue engineering.

AbstractThis work proposes a displacement-based finite element model for large strain analysis of isotropic compressible and nearly-incompressible hyperelastic materials. Constitutive law is written in terms of invariants of the right Cauchy-Green tensor; coupled and decoupled formulations of strain energy functions are presented, whereas a penalty function is used to impose an incompressibility constraint. Based on a total Lagrangian formulation, the nonlinear governing equations are thus obtained by employing the principle of virtual displacements. Analytic expression of both internal forces vector and tangent matrix of linear and high-order hexahedral finite elements are derived by adopting a three-dimensional formalism based on the Carrera Unified Formulation. Popular benchmark problems in hyperelasticity are analyzed to establish the capabilities of the present implementation of fully-nonlinear solid elements in the case of compressible and nearly-incompressible beams, cylindrical shells, and curved structures.

AbstractThis manuscript presents an inverse method to identify the constitutive constants of anisotropic homogeneous elastic solids. The data on which the inverse method is essentially based are natural frequencies, whose ease of measurement and quality of the same is well recognized by the technical literature. The main objective is to evaluate the minimum number of engineering constants that can characterize the material. Identifying the engineering constants is justified by their physical significance in the static traction measurements, with which the present dynamic characterization directly compares. The method is theoretically introduced within the framework of classical plate theory and its performances are corroborated by numerical and experimental comparisons. However, the experimental number of tests herein represents the most corroborating aspect of the theoretical predictions. The dynamic characterization is also compared to the static measurements. The Riemannian distance from the closest isotropic modules has assisted in drawing relevant conclusions regarding the materials herein analyzed, which are usually supposed to be isotropic.

AbstractThe impacts of electro-mechanic-fluid parameters on the transverse deflection behavior of the silicone-based piezoelectric diaphragm (SPD) with translational and rotational elastic edges were investigated. The bottommost silicone layer was assumed to be an elastic plate with uniformly distributed elastic restraints along the edges. The closed-form analytical expression for SPD deflections was derived by using classical laminated plate theory based on Kirchhoff’s plate assumptions. The analytical model was validated by experimental, FE methods and the results of the other study. The deflection responses of SPD were examined according to uniform fluid pressure, electric voltage, elastic parameters, dimensions, and material properties.

AbstractRecently, anti-tetra-chiral-type bulking-induced auxetic meta-structure (generated by arraying periodic orthogonal elongated holes onto a sheet structure) was proved to exhibit superior aseismic performance. Anti-tetra-chiral-type auxetics, however, present strong anisotropic performance, which may limit their potential applications, as proper structural orientations are required during operations to utilize the beneficial auxetic effect. In analogy with anti-tetra-chiral-type bulking-induced auxetic meta-structure, an anti-tri-chiral-type bulking-induced auxetic meta-structure was therefore proposed by arraying periodic tri-dumbbell-shaped holes onto a sheet structure. Systematic finite element (FE) analyses were then conducted on a unit cell with periodic boundary conditions to elucidate the deformation mechanism and investigate the effective mechanical properties of the proposed auxetic meta-structure. Results show that the proposed design exhibits excellent auxeticity and planner isotropy. A novel auxetic buckling restrained brace (BRB) core brace was then designed based on the proposed auxetic meta-structure. Numerical calculations were then conducted to investigate the aseismic performance of the proposed auxetic BRB core. It is shown that the proposed auxetic BRB core brace demonstrates better energy dissipation capacity compared to a traditional BRB core brace with positive Poisson’s ratio and a recently reported auxetic BRB core brace with orthogonal elliptical holes. Practically, the aseismic performance of the proposed BRB core brace is independent of the orientation of the perforated holes and hence can allow uncertain fairly big manufacturing errors.

AbstractConcrete production contributes significantly to global greenhouse gas emissions, and its manufacture requires substantial natural resources. These concerns can be partly mitigated by recycling construction demolition waste as aggregates to produce Recycled Aggregate Concrete (RAC). RAC has gained momentum due to its lower environmental impact, production costs, and increased sustainability. The aim of this study was to advance the reasonable use of recycled aggregate in concrete and achieve optimal mixture ratio design. Four advanced machine learning algorithms, Support Vector Machine (SVR), Light Gradient Boosting Machine (LGBM), Random Forest (RF), and Multi-Layer Perceptron (MLP), were employed, and the novel optimization algorithms, biogeography-based optimization (BBO), Multi-Verse Optimizer (MVO) and Gravitational Search Algorithm (GSA), were integrated to to predict the compressive strength of RAC. Six potential influential factors for RAC strength were considered in the models. The study employed four evaluation metrics, Taylor diagrams and Regression Error Characteristic plots to compare model performance. The result shows LGBM-based hybrid model outperformed other methods, demonstrating high accuracy in predicting compressive strength. The Shapley Additive Explanation (SHAP) results emphasize the importance of understanding the interactions between the various factors and their effects on the mechanical properties of the RAC. The findings can inform the development of more sustainable and environmentally friendly building materials.

AbstractIn order to reduce vibration and noise with wide frequency, a new extended arrow tetragonal lattice topology is proposed. The band gap characteristics are discussed by combining the finite element method and Bloch’s theorem. The generation principle of band gap is explained by vibration mode analysis. By topological optimization of the structure, band gap has obvious optimization effect. The propagation characteristics of elastic waves with a specific frequency in the structure are studied from the point of view of energy. Finally, the band gap frequency range is compared with the transmission function, and the stress cloud diagram is analyzed. The research shows that the structure has good band gaps and can play a good role in vibration and noise reduction. Through the topological design of the structure, the band gap frequency range of the structure is optimized, which provides a new design idea for wide frequency vibration attenuation.

AbstractThis work investigates the interactions between the soil and a superstructure subjected to various seismic waves using variable-kinematics finite beam elements. Artificial boundary conditions based on springs and dashpots with appropriate elastic and viscous coefficients were adopted to ensure the absorption of the incident waves and simulate the infinite domain condition. The one-dimensional finite element formulation is obtained with a unified formalism that enables arbitrary structural models to be adopted. Lagrange-type expansions have been used in this work to approximate the beam kinematics and facilitate the application of artificial boundary conditions. Both pressure and shear waves with different incidence angles have been considered, and the dynamic responses calculated with the current approach have been compared with analytical solutions when available. The results have demonstrated the accuracy and potentialities of the methodology and provided reasonable confidence for future applications.